1-(2-Amino-4-(methylthio)phenyl)-3-bromopropan-1-one

Specification

• Molecular Formula: C10H12BrNOS
• Molecular Weight: 274.18 g/mol
• IUPAC Name: 1-(2-amino-4-methylsulfanylphenyl)-3-bromopropan-1-one
• Standard InChI: InChI=1S/C10H12BrNOS/c1-14-7-2-3-8(9(12)6-7)10(13)4-5-11/h2-3,6H,4-5,12H2,1H3
• Standard InChI Key: VMYGCSSDEGTIRI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)C(=O)CCBr)N

Introduction

1-(2-Amino-4-(methylthio)phenyl)-3-bromopropan-1-one is a synthetic organic compound with the chemical formula C10H12BrNOS. It is characterized by its structural components, including an amino group, a methylthio group, and a bromo substituent attached to a propanone backbone. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.

Synthesis and Preparation

The synthesis of 1-(2-Amino-4-(methylthio)phenyl)-3-bromopropan-1-one typically involves several steps, starting from appropriate precursors such as 2-amino-4-(methylthio)benzene. The synthesis may involve Friedel-Crafts acylation followed by bromination to introduce the bromo substituent. Detailed synthesis protocols would require specific reagents and conditions to ensure high yield and purity.

Safety and Handling

Handling this compound requires adherence to safety protocols due to its potential reactivity and toxicity. The Material Safety Data Sheet (MSDS) for this compound provides detailed information on safety precautions, including protective equipment, storage conditions, and emergency procedures.

Potential Applications

While specific applications of 1-(2-Amino-4-(methylthio)phenyl)-3-bromopropan-1-one are not widely documented, compounds with similar structures are often explored for their biological activities, such as antimicrobial or anticancer properties. The presence of a bromo substituent suggests potential use in further chemical modifications or as an intermediate in the synthesis of more complex molecules.

Research Findings and Future Directions

Research on compounds with similar structures has shown promising biological activities. For instance, compounds with aryl and thio substituents have been evaluated for their cytotoxic effects against cancer cell lines. Future studies could focus on exploring the biological activity of 1-(2-Amino-4-(methylthio)phenyl)-3-bromopropan-1-one and its derivatives, potentially leading to new therapeutic agents.